Cas no 86192-22-5 (9(10H)-Acridinone, 2,7-diamino-)
86192-22-5 structure
Product Name:9(10H)-Acridinone, 2,7-diamino-
CAS No:86192-22-5
MF:C13H11N3O
MW:225.245942354202
CID:662340
PubChem ID:21074079
Update Time:2025-04-19
9(10H)-Acridinone, 2,7-diamino- Chemical and Physical Properties
Names and Identifiers
-
- 2,7-diamino-10H-acridin-9-one
- 9(10H)-Acridinone, 2,7-diamino-
- SCHEMBL5342370
- CHEMBL3416734
- 86192-22-5
- 2,7-diamino-9(10H)-acridone
- 2,7-diaminoacridone
- DTXSID40610541
- LDBXPGCBUCLVSP-UHFFFAOYSA-N
- 2,7-Diaminoacridin-9(10H)-one
-
- Inchi: 1S/C13H11N3O/c14-7-1-3-11-9(5-7)13(17)10-6-8(15)2-4-12(10)16-11/h1-6H,14-15H2,(H,16,17)
- InChI Key: LDBXPGCBUCLVSP-UHFFFAOYSA-N
- SMILES: O=C1C2C=C(C=CC=2NC2C=CC(=CC=21)N)N
Computed Properties
- Exact Mass: 225.090211983g/mol
- Monoisotopic Mass: 225.090211983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 81.1Ų
9(10H)-Acridinone, 2,7-diamino- Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
86192-22-5 (9(10H)-Acridinone, 2,7-diamino-) Related Products
- 980-26-7(2,9-Dimethyl-5,12-dihydroquinolino2,3-bacridine-7,14-dione (Technical Grade))
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- 578-95-0(Acridone)
- 27918-14-5(2-Aminoacridone)
- 1047-16-1(Quinacridone)
- 16043-40-6(3,10-Dimethylquinolino[2,3-b]acridine-7,14(5H,12H)-dione)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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